Cas no 15861-35-5 (2,3-dihydro-1H-indole-6-carbonitrile)

2,3-Dihydro-1H-indole-6-carbonitrile is a versatile heterocyclic compound featuring a fused benzene and pyrrolidine ring system with a cyano substituent at the 6-position. This structure serves as a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules targeting central nervous system disorders and enzyme inhibition. The presence of the electron-withdrawing cyano group enhances reactivity in nucleophilic substitution and cyclization reactions, enabling efficient derivatization. Its rigid indoline scaffold contributes to improved metabolic stability compared to simpler aromatic systems. The compound's high purity and well-defined crystalline form facilitate precise stoichiometric control in multi-step syntheses. It is commonly utilized in the preparation of serotonin and dopamine receptor modulators due to its ability to mimic privileged pharmacophores.
2,3-dihydro-1H-indole-6-carbonitrile structure
15861-35-5 structure
Product Name:2,3-dihydro-1H-indole-6-carbonitrile
CAS No:15861-35-5
MF:C9H9ClN2
MW:180.634160757065
MDL:MFCD08544327
CID:121232
PubChem ID:16244447
Update Time:2025-07-02

2,3-dihydro-1H-indole-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • Indoline-6-carbonitrile hydrochloride
    • 1H-Indole-6-carbonitrile,2,3-dihydro-
    • 2,3-dihydro-1H-indole-6-carbonitrile,hydrochloride
    • indoline-6-carbonitrile
    • 2,3-dihydro-indole-6-carbonitrile
    • 6-Cyanindolin
    • 6-cyanoindoline
    • 6-Cyano-2,3-dihydro-1H-indole
    • 2,3-DIHYDRO-1H-INDOLE-6-CARBONITRILE HYDROCHLORIDE
    • 2,3-Dihydro-1H-indole-6-carbonitrile
    • 2,3-DIHYDRO-1H-INDOLE-6-CARBONITRILE HCl
    • SB31243
    • Indoline-6-carbonitrile HCl
    • EN300-175957
    • AKOS015849815
    • AC-27813
    • 2,3-Dihydro-1H-indole-6-carbonitrile hydrochloride, AldrichCPR
    • Indoline-6-carbonitrilehydrochloride
    • CS-0342055
    • DTXSID50693603
    • F31224
    • AS-48468
    • 1187928-89-7
    • 15861-35-5
    • 2,3-dihydro-1H-indole-6-carbonitrile;hydrochloride
    • 2,3-Dihydro-1H-indole-6-carbonitrile--hydrogen chloride (1/1)
    • MFCD09026839
    • DA-33525
    • 2,3-dihydro-1H-indole-6-carbonitrile
    • MDL： MFCD08544327
    • Inchi： 1S/C9H8N2.ClH/c10-6-7-1-2-8-3-4-11-9(8)5-7;/h1-2,5,11H,3-4H2;1H
    • InChI Key： DMGFKAPXDCJPRC-UHFFFAOYSA-N
    • SMILES： Cl.N1C2C=C(C#N)C=CC=2CC1

Computed Properties

  • Exact Mass: 180.04500
  • Monoisotopic Mass: 180.045
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 191
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.8A^2

Experimental Properties

  • PSA: 35.82000
  • LogP: 2.46628

2,3-dihydro-1H-indole-6-carbonitrile Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,3-dihydro-1H-indole-6-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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indoline-6-carbonitrile hydrochloride
 15861-35-5 95%
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 $804 2021-08-05
TRC
D679843-25mg
2,3-Dihydro-1H-indole-6-carbonitrile
 15861-35-5
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 $ 70.00 2022-06-05
TRC
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 $ 95.00 2022-06-05
TRC
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 $ 365.00 2022-06-05
Alichem
A199009098-5g
Indoline-6-carbonitrile hydrochloride
 15861-35-5 95%
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 $1,055.25 2022-04-02
Alichem
A199009098-10g
Indoline-6-carbonitrile hydrochloride
 15861-35-5 95%
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 $1,393.60 2022-04-02
Alichem
A199009098-25g
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 15861-35-5 95%
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 $2,508.48 2022-04-02
Chemenu
CM126888-5g
indoline-6-carbonitrile hydrochloride
 15861-35-5 95%+
5g
 $*** 2023-03-30
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
48R0404-1g
2,3-Dihydro-1H-indole-6-carbonitrile
 15861-35-5 97%
1g
 2501.73CNY 2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
48R0404-5g
2,3-Dihydro-1H-indole-6-carbonitrile
 15861-35-5 97%
5g
 7208.36CNY 2021-05-08

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